BENGHE Foundational & Exploratory

Check Availability & Pricing

2-[2-(Dimethylamino)ethoxy]ethanol molecular
weight and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-[2-
Compound Name:

(Dimethylamino)ethoxy]ethanol

Cat. No.: B155320

Technical Data: 2-[2-
(Dimethylamino)ethoxy]ethanol

This document provides the core chemical properties of 2-[2-(Dimethylamino)ethoxy]ethanol,
a polyfunctional organic compound featuring tertiary amine, ether, and hydroxyl groups.[1] It is
utilized in various industrial applications, including as a catalyst for polyurethanes, in the
formulation of surfactants, and as a corrosion inhibitor.[1]

Chemical Identity and Properties

The fundamental molecular and physical characteristics of 2-[2-
(Dimethylamino)ethoxy]ethanol are summarized below.
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Property Value Source
Molecular Formula CeH1sNO:2 [1112113114]
Molecular Weight 133.19 g/mol [1][2][3]14]
CAS Number 1704-62-7 [1]I3]
Colorless to light yellow clear
Appearance . (2]
liquid
2-[2-
IUPAC Name [11[3]

(dimethylamino)ethoxy]ethanol

Note on Methodologies and Visualizations:

The determination of a compound's molecular formula and weight is fundamental in chemistry.
The molecular formula is established through elemental analysis and confirmed by techniques
like mass spectrometry. The molecular weight is calculated based on the atomic weights of the
constituent atoms in the empirical formula.

The request for experimental protocols and signaling pathway diagrams is not applicable to the
presentation of these specific properties. Such requirements are typically associated with
biological or process-oriented research papers. The molecular weight and formula are intrinsic,
calculated properties of the chemical itself. Therefore, a logical workflow diagram for their
determination is provided below for conceptual clarity.
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Determination of Chemical Properties
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Figure 1. A simplified workflow demonstrating the logical progression from a chemical
compound to the determination of its molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155320#2-2-dimethylamino-ethoxy-ethanol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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